Cas no 23643-71-2 (Phloroacetophenone 4-Neohesperidoside)

• Product Name: Phloroacetophenone 4-Neohesperidoside
• CAS No: 23643-71-2
• Molecular Formula: C₂₀H₂₈O₁₃
• Molecular Weight: 476.429
• CID: 2045068
• PubChem ID: 44726258

Phloroacetophenone 4-Neohesperidoside Properties

Names and Identifiers

• (4-Acetyl-3,5-dihydroxy-phenyl)-(O2-alpha-L-rhamnopyranosyl-beta-D-glucopyranosid)
• (4-acetyl-3,5-dihydroxy-phenyl)-(O2-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside)
• 2,6-dihydroxy-4-(beta-neohesperidosyloxy)acetophenone
• 4beta-Neohesperidosyl-phloracetophenon
• beta-Neohesperidosyl-4-phloracetophenon
• Phloroacetophenone 4'-O-beta-neohesperidoside
• phloroacetophenone 4-neohesperidoside
• 2,6-dihydroxy-4-(β-neohesperidosyloxy)acetophenone
• (4-Acetyl-3,5-dihydroxy-phenyl)-(O2-α-L-rhamnopyranosyl-β-D-glucopyranosid)
• (4-acetyl-3,5-dihydroxy-phenyl)-(O2-α-L-rhamnopyranosyl-β-D-glucopyranoside)
• 4β-Neohesperidosyl-phloracetophenon
• Phloroacetophenone 4'-O-β-neohesperidoside
• β-Neohesperidosyl-4-phloracetophenon
• DTXSID901119918
• 23643-71-2
• 1-[4-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-2,6-dihydroxyphenyl]ethanone
• 1-[4-[[2-O-(6-Deoxy-I+/--L-mannopyranosyl)-I(2)-D-glucopyranosyl]oxy]-2,6-dihydroxyphenyl]ethanone
• 1-[4-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-2,6-dihydroxyphenyl]ethanone; Phloroacetophenone 4-O-beta-neohesperidoside; Phloracetophenone 4'-beta-neohesperidoside
• Phloroacetophenone 4-Neohesperidoside

• InChIKey： HAJRFFOSWOEITM-WKYRQYEVSA-N
• Inchi： InChI=1S/C20H28O13/c1-6(22)12-9(23)3-8(4-10(12)24)31-20-18(16(28)14(26)11(5-21)32-20)33-19-17(29)15(27)13(25)7(2)30-19/h3-4,7,11,13-21,23-29H,5H2,1-2H3/t7-,11+,13-,14+,15+,16-,17+,18+,19-,20+/m0/s1
• SMILES： CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C(C(=C3)O)C(=O)C)O)CO)O)O)O)O)O

Computed Properties

• Exact Mass: 476.15300
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 476.15299094g/mol
• Heavy Atom Count: 33
• Complexity: 652
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 216Ų

Experimental Properties

• LogP: -2.66910
• PSA: 215.83000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides